(2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone

• IUPAC Name: (2,3-difluoro-4-methylphenyl)-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C12H13F2NO/c1-8-4-5-9(11(14)10(8)13)12(16)15-6-2-3-7-15/h4-5H,2-3,6-7H2,1H3
• InChI Key: YTJNBTXLDHQUCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(=O)N2CCCC2)F)F
• Molecular Formula: C12H13F2NO
• Molecular Weight: 225.23 g/mol

Description

(2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone (CAS 701289-06-7) is a fluorinated aromatic ketone featuring a pyrrolidine ring linked to a substituted phenyl group. Pyrrolidine, a five-membered saturated heterocycle with a secondary amine, contributes conformational flexibility and basicity, making this compound a candidate for pharmaceutical or coordination chemistry applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone typically involves the reaction of 2,3-difluoro-4-methylbenzoyl chloride with pyrrolidine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is usually stirred at room temperature for several hours until the reaction is complete.

Industrial Production Methods

In an industrial setting, the production of (2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone can be scaled up by using larger reactors and optimizing reaction conditions to ensure high yield and purity. The use of automated systems for the addition of reagents and control of reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as sodium methoxide in methanol.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone involves its interaction with specific molecular targets in the body. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Heterocyclic Substitution: Pyrrolidine vs. Morpholine

The closest analog is (2,3-Difluoro-4-methylphenyl)(morpholino)methanone (CAS 708229-87-2), which replaces pyrrolidine with morpholine (a six-membered ring containing one oxygen atom). Key differences include:

• Conformational Flexibility : Pyrrolidine’s smaller ring size allows greater puckering (quantified via Cremer-Pople parameters ), while morpholine adopts a chair conformation.
• Synthetic Accessibility : Morpholine derivatives often require longer reaction times due to lower nucleophilicity compared to pyrrolidine .

Property	(2,3-Difluoro-4-methylphenyl)(pyrrolidin-1-yl)methanone	(2,3-Difluoro-4-methylphenyl)(morpholino)methanone
Heterocycle	Pyrrolidine	Morpholine
Ring Size	5-membered	6-membered
Polarity	Moderate (amine)	High (ether oxygen)
logP (Predicted)	~2.8	~2.2

Aromatic Substitution Patterns

Example: Comparison with 4-(3,5-difluorophenyl)-2H-1,2,3-triazol-2-ylmethanone (CAS 858117-55-2, ):

• Fluorination : Both compounds utilize fluorine for electronic modulation, but the triazole derivative’s 3,5-difluorophenyl group may enhance binding specificity in kinase inhibitors .

Pyrrolidine Derivatives with Extended Functionality

• (2-(3-Methylpyridin-4-yl)pyrrolidin-1-yl)(phenyl)methanone (CAS 1242887-47-3, ): The methylpyridinyl substituent adds a basic nitrogen, improving water solubility and enabling metal coordination. The phenyl group vs. 2,3-difluoro-4-methylphenyl alters steric bulk and lipophilicity, impacting bioavailability.

Melting Points and Solubility

• Target Compound: No explicit data, but analogous pyrrolidinyl methanones (e.g., Example 64 in ) exhibit melting points >300°C due to crystalline packing influenced by fluorine .
• Morpholino Analog: Likely lower melting point due to reduced symmetry and increased polarity .